Cas no 13826-86-3 (Nitronium Tetrafluoroborate (0.5 M solution in Sulfolane))

Nitronium Tetrafluoroborate (0.5 M solution in Sulfolane) Properties

Names and Identifiers

• nitronium tetrafluoroborate
• Nitronium tetrafluorborate
• Nitryl tetrafluoroborate
• 4-Methyl-2-thiazolecarboxaldehyde
• NitroniuM tetrafluoroborate, 0.5M solution in sulfolane
• nitrylfluoborate
• nitronium,tetrafluoroborate(1-)
• Dioxoammonium tetrafluoroborate
• Borate(1-), tetrafluoro-, nitryl
• tetrafluoro-borate(1-nitryl
• Nitronium tetrafluoroborate 95%
• Nitronium tetrafluoroborate,97%
• nitronium;tetrafluoroborate
• RGVZMPONLYFINH-UHFFFAOYSA-N
• Borate(1-), tetrafluoro-, nitryl (1:1)
• Nitronium tetrafluoroborate, min. 97%
• Nitronium Tetrafluoroboron
• Nitronium Tetrafluoroborate (0.5 M solution in Sulfolane)
• MFCD00011432
• J-007114
• 13826-86-3
• Nitronium tetrafluoroborate,
• AKOS015910920
• BF4NO2
• Nitronium Tetrafluoroborate (Technical Grade)
• nitroniumtetrafluoroborate
• nitronium.tetrafluoroborate
• DTXSID001014531
• A807366
• FT-0676092
• Q424900
• SY007793
• Nitronium tetrafluoroborate
• DB-231507
• +Expand

• MDL： MFCD00011432
• InChIKey： RGVZMPONLYFINH-UHFFFAOYSA-N
• Inchi： InChI=1S/BF4.NO2/c2-1(3,4)5;2-1-3/q-1;+1
• SMILES： [B-](F)(F)(F)F.[N+](=O)=O

Computed Properties

• Exact Mass: 132.99600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 0
• Monoisotopic Mass: 134.003647
• Heavy Atom Count: 8
• Complexity: 37.4
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 49.7

Experimental Properties

• LogP: 0.88640
• PSA: 34.14000
• Water Partition Coefficient: Decomposes in water.
• Boiling Point: No data available
• Melting Point: 200 °C
• Vapor Pressure: No data available
• Flash Point: No data available
• Color/Form: 0.5 M in sulfolane
• Color/Form: White powder
• Stability/Shelf Life: Stable, but may decompose in water on exposure to moist air. Incompatible with water, strong oxidizing agents.
• Solubility: Soluble in water
• Sensitiveness: Hygroscopic
• Density: 1.268 g/mL at 25 °C

Nitronium Tetrafluoroborate (0.5 M solution in Sulfolane) Security Information

• Symbol: GHS05 GHS08
• RTECS：QX8620000
• WGK Germany：3
• Safety Term：8
• Safety Instruction： S26-S36/37/39-S45
• Packing Group：III
• Packing Group：III
• Risk Phrases：R22; R34
• Hazard Level：8
• Dangerous goods sign： C
• Hazardous Material transportation number：UN 3264 8/PG 2
• Hazard Statement： H314-H317-H334
• Warning Statement： P261-P280-P305 + P351 + P338-P310
• Storage Condition：2-8°C
• PackingGroup：III
• Risk Phrases： 34-42/43
• Signal Word：Danger
• TSCA：T
• HazardClass：8
• FLUKA BRAND F CODES：10-21

Nitronium Tetrafluoroborate (0.5 M solution in Sulfolane) Customs Data

• HS CODE：28429090